4-Methyl-1-phenylpentan-2-one
4-Methyl-1-phenylpentan-2-one
4-Methyl-1-phenyl-2-pentanone is a member of benzenes.
Brand Name:
Vulcanchem
CAS No.:
5349-62-2
VCID:
VC21081977
InChI:
InChI=1S/C12H16O/c1-10(2)8-12(13)9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
SMILES:
CC(C)CC(=O)CC1=CC=CC=C1
Molecular Formula:
C12H16O
Molecular Weight:
176.25 g/mol
4-Methyl-1-phenylpentan-2-one
CAS No.: 5349-62-2
Cat. No.: VC21081977
Molecular Formula: C12H16O
Molecular Weight: 176.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Methyl-1-phenyl-2-pentanone is a member of benzenes. |
|---|---|
| CAS No. | 5349-62-2 |
| Molecular Formula | C12H16O |
| Molecular Weight | 176.25 g/mol |
| IUPAC Name | 4-methyl-1-phenylpentan-2-one |
| Standard InChI | InChI=1S/C12H16O/c1-10(2)8-12(13)9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3 |
| Standard InChI Key | DTYGTEGDVPAKDA-UHFFFAOYSA-N |
| SMILES | CC(C)CC(=O)CC1=CC=CC=C1 |
| Canonical SMILES | CC(C)CC(=O)CC1=CC=CC=C1 |
| Boiling Point | 250.00 to 251.00 °C. @ 760.00 mm Hg |
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